2-Amino-2,2-diphenylacetonitrile
Cat. No. B8715332
M. Wt: 208.26 g/mol
InChI Key: XLHAFLQPSYZDOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05521220
Procedure details
A solution of 4.05 ml (0.03 mol) of trimethylsilylcyanide in 20 ml of dry benzene was treated with 0.44 gm (0.001 mol) zinc iodide and 4.63 ml (0.028 mol) of benzophenoneimine. The reaction mixture was stirred at room temperature for 10 min., whereupon a white precipitate formed. The reaction mixture was quenched with wet ether and stirred for 2 hours. The liquid phase was washed with saturated brine solution and dried over sodium sulfate and evaporated in vacuo. The residue was recrystallized from ether-hexane to afford 2.4 gm (38%). 1H NMR (CDCl3, 300 MHz) δ 7.7-7.6 (m, 4H), 7.4-7.28 (m, 6H); 13C NMR (CDCl3, 75.5 MHz ) δ 141.2, 128.9, 128.6, 125.8, 123.4, 60.8.
Identifiers
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REACTION_CXSMILES
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C[Si]([C:5]#[N:6])(C)C.[C:7](=[NH:20])([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1>C1C=CC=CC=1.[I-].[Zn+2].[I-]>[C:8]1([C:7]([C:14]2[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=2)([NH2:20])[C:5]#[N:6])[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1 |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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4.05 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#N
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Name
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Quantity
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4.63 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)=N
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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0.44 g
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Type
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catalyst
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Smiles
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[I-].[Zn+2].[I-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 10 min., whereupon a white precipitate
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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formed
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was quenched with wet ether
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STIRRING
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Type
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STIRRING
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Details
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stirred for 2 hours
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Duration
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2 h
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WASH
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Type
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WASH
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Details
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The liquid phase was washed with saturated brine solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from ether-hexane
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CUSTOM
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Type
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CUSTOM
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Details
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to afford 2.4 gm (38%)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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Smiles
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C1(=CC=CC=C1)C(C#N)(N)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
